Cas no 1263277-91-3 (4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide)

• Product Name: 4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide
• CAS No: 1263277-91-3
• MF: C₈H₉BrFNO₂S
• MW: 282.129963636398
• CID: 5702350
• PubChem ID: 126972470
• Update Time: 2025-06-12

4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-bromo-2-fluoro-N,5-dimethyl-
• EN300-1452974
• 4-bromo-2-fluoro-N,5-dimethylbenzene-1-sulfonamide
• 1263277-91-3
• 4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C8H9BrFNO2S/c1-5-3-8(14(12,13)11-2)7(10)4-6(5)9/h3-4,11H,1-2H3
• InChI Key： IYUKBTSICWJMSU-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC(C)=C(Br)C=C1F

Computed Properties

• Exact Mass: 280.95214g/mol
• Monoisotopic Mass: 280.95214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• Boiling Point: 349.4±52.0 °C(Predicted)
• pka: 10.81±0.50(Predicted)

Additional information on 4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide

Chemical Profile of 4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide (CAS No. 1263277-91-3)

4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1263277-91-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This sulfonamide derivative features a benzene ring substituted with bromine, fluorine, and two methyl groups, coupled with a sulfonamide functional group at the 1-position. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The compound's structure consists of a benzene core modified with several halogen and alkyl substituents. The presence of a bromine atom at the 4-position and a fluorine atom at the 2-position introduces electronic and steric effects that can influence its reactivity and binding affinity to biological targets. Additionally, the n,5-dimethyl substitution pattern enhances the compound's stability and solubility, making it more amenable for further chemical modifications and biological evaluations.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The sulfonamide moiety is particularly well-known for its role as a pharmacophore in various drugs targeting bacterial infections, diabetes, and even cancer. The specific arrangement of substituents in 4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide may contribute to its potential as an intermediate in synthesizing new sulfonamide-based drugs with improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged similar scaffolds to develop inhibitors targeting enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial in cancer therapy. The bromine and fluorine atoms can serve as handles for further functionalization via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecules with tailored biological activities.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug design. The electron-withdrawing nature of fluorine and bromine enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability. Moreover, these halogens can participate in π-stacking interactions with biological targets, improving binding affinity. The dimethyl groups at the n and 5 positions further modulate the electronic distribution around the sulfonamide group, influencing its interaction with proteins or nucleic acids.

The synthesis of 4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide typically involves multi-step organic transformations starting from commercially available precursors. For instance, one synthetic route might begin with nitration followed by reduction to yield an amine intermediate. Subsequent sulfonylation introduces the sulfonamide group at the 1-position. Halogenation steps then install the bromine and fluorine atoms at the designated positions on the benzene ring. The precise regioselectivity of these reactions is critical to obtaining the desired product without unwanted side products.

In drug discovery pipelines, 4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide could serve as a key intermediate in generating libraries of compounds for high-throughput screening (HTS). Its structural features make it an attractive candidate for designing molecules that interact with specific enzymes or receptors involved in disease pathways. For example, modifications around the sulfonamide group could be explored to optimize binding interactions with target proteins while maintaining overall structural integrity.

The pharmaceutical industry has increasingly focused on developing next-generation sulfonamide drugs with enhanced efficacy and reduced side effects. By incorporating halogen atoms such as fluorine and bromine into these molecules, researchers can fine-tune their pharmacological profiles. These elements not only improve metabolic stability but also enhance binding affinity through various non-covalent interactions. The dimethyl substituents further contribute to steric hindrance around critical binding sites, preventing off-target effects.

From an academic perspective, 4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide represents an excellent model system for studying structure-activity relationships (SAR) in sulfonamide derivatives. Computational modeling techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations can provide insights into how different substituents influence molecular interactions within biological systems. Such studies are essential for guiding rational drug design efforts aimed at developing more effective therapeutic agents.

The potential applications of this compound extend beyond oncology; it may also be explored in antimicrobial research due to the known activity of sulfonamides against bacterial pathogens. The presence of multiple functional groups allows for further derivatization into prodrugs or bioconjugates that could improve delivery or target specificity. Additionally, its role as a building block in medicinal chemistry could lead to novel treatments for inflammatory diseases or neurological disorders where sulfonamides have demonstrated promise.

In conclusion,4-Bromo-2-fluoro-n,5-dimethylbenzene-1-sulfonamide (CAS No. 1263277-91-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of halogenated aromatic rings and sulfonamide functionality makes it a versatile scaffold for developing innovative therapeutics across multiple disease areas. As synthetic methodologies continue to advance and computational tools become more sophisticated,this compound will likely remain at forefrontof medicinal chemistry investigations aimed at addressing unmet medical needs through targeted drug design strategies.